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Aramid Fiber Showdown: Nomex® vs. Kevlar®
in Performance

In the realm of high-performance materials, the aromatic polyamide (aramid) fibers Nomex®
and Kevlar®, both pioneered by DuPont, stand out for their exceptional strength and thermal
stability. While often mentioned in the same breath, their distinct chemical structures—Nomex®
as a meta-aramid and Kevlar® as a para-aramid—qgive rise to a unique suite of properties that
dictate their suitability for different demanding applications. This guide provides a detailed
comparison of their performance, supported by experimental data and standardized testing
protocols, to assist researchers, scientists, and drug development professionals in material
selection.

At a Glance: Key Performance Differences

Nomex® and Kevlar® exhibit significant differences in their mechanical, thermal, and physical
properties. Kevlar® is renowned for its superior tensile strength and modulus, making it a
material of choice for ballistic and reinforcing applications. Nomex®, on the other hand, offers
excellent thermal stability and chemical resistance, rendering it ideal for protective apparel and
insulation.

Quantitative Performance Comparison
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The following tables summarize the key performance indicators for Nomex® and Kevlar®

fibers, providing a clear quantitative comparison.

Table 1: Mechanical Properties

Property Nomex® Kevlar® 49 Test Method
Tensile Strength

310 - 340[1][2] 3000 - 3620[3][4][5] ASTM D2256
(MPa)
Tensile Modulus

- 112 - 131[3][5][6] ASTM D2256
(GPa)
Elongation at Break

21 - 30.5[2][7] 2.4[3][5] ASTM D2256
(%)

Table 2: Thermal Properties

Property Nomex® Kevlar® 49 Test Method
Decomposition Thermogravimetric

~400 - 433[8][9]
Temperature (°C)

427 - 550[10][11][12]

Analysis (TGA)

Maximum Continuous
Operating ~370[13]

Temperature (°C)

Limiting Oxygen Index

ASTM D2863 /1SO

28 - 29[8][14] ~29
(LOI) (%) 4589
Table 3: Physical and Chemical Properties
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Property Nomex® Kevlar® 49

Density (g/cm3) 1.38[14][15] 1.44[4][5][6]

Good resistance to many _ _
] Chemically stable under a wide
hydrocarbons and organic ] -
) ) variety of exposure conditions;
solvents. Better acid resistance ]
however, certain strong
than nylon, but not as good as i
) ) ) agueous acids, bases, and
Chemical Resistance polyester. Excellent alkali ) ]
] sodium hypochlorite can cause
resistance at room _ _
degradation, particularly over
temperature, but degraded by ) ]
) ) long periods of time and at
strong alkalis at high
elevated temperatures.[12]
temperatures.[8]

Experimental Protocols

The performance data presented above is determined through standardized experimental
protocols. Below are detailed methodologies for key experiments.

Tensile Properties (ASTM D2256)

The tensile properties of Nomex® and Kevlar® yarns, such as tensile strength, tensile
modulus, and elongation at break, are determined according to ASTM D2256, the "Standard
Test Method for Tensile Properties of Yarns by the Single-Strand Method".[16][17][18]

Experimental Workflow:
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4 Specimen Preparation

Conditioning:
Bring yarn to moisture equilibrium in a standard atmosphere for testing textiles.

;

Gage Length:
Set the initial distance between the clamps (e.g., 250 mm).

4 Testing Brocedure
y
Mounting:
Secure the yarn specimen in the clamps of a tensile testing machine.

l

Elongation:
Elongate the yarn at a constant rate of extension until it breaks.
N _/
é Data Acquisit%m & Analysis )

Record:
Continuously record the force-elongation curve.

;

Calculate:
Determine breaking force, elongation at break, and tensile modulus from the curve.
J

.

Click to download full resolution via product page

Figure 1: Experimental workflow for determining tensile properties according to ASTM D2256.

Limiting Oxygen Index (LOI) (ASTM D2863 / ISO 4589)

The Limiting Oxygen Index (LOI) is the minimum concentration of oxygen in a flowing mixture
of oxygen and nitrogen that will just support flaming combustion of a material under specified
test conditions. It is a measure of a material's flammability and is determined using standards

such as ASTM D2863 or ISO 4589.[19][20][21]
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Experimental Workflow:

Apparatus Setup
Specimen Placement:
Mount the specimen vertically in a glass chimney.

\

Gas Mixture:
Introduce a mixture of oxygen and nitrogen into the bottom of the chimney at a specified flow rate.
- J

Testing ]; 'rocedure

Ignition:
Ignite the top of the specimen.

\

Observation:
Observe the burning behavior of the specimen.

Y

Oxygen Adjustment:
Adjust the oxygen concentration in subsequent tests based on whether the specimen extinguishes or continues to burn.
g J

Determination of LOI

Critical Concentration:
Determine the minimum oxygen concentration at which flaming combustion is just supported.

Click to download full resolution via product page

Figure 2: Experimental workflow for determining the Limiting Oxygen Index (LOI).

Molecular Structure and Performance Relationship

The profound differences in the performance of Nomex® and Kevlar® stem from their distinct
molecular structures. Both are aromatic polyamides, but the linkages of the aromatic rings
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differ.

Nomex® (Meta-Aramid)

Properties:
- Excellent thermal stability
Poly(m-phenylene isophthalamide) Zig-zag polymer chain - Good c_h::alr:;(cisillirSSAStance

Kevlar® (Para-Aramid)

( ) Properties:
kPon(p-phenylene terephthalamde))_,(unear’ rigid polymer chain - High tensile strength
- High modulus
- Lower elongation
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meta-linkage

Aromatic Polyamide

(S

para-linkage

Click to download full resolution via product page

Figure 3: Relationship between aramid type, molecular structure, and resulting properties.

Kevlar® is a para-aramid, meaning the aromatic rings are linked in the para position, resulting
in a linear and highly ordered polymer chain. This structure allows for strong intermolecular
hydrogen bonding and a high degree of crystallinity, which are responsible for its exceptional
strength and modulus.

Nomex®, a meta-aramid, has its aromatic rings linked in the meta position. This creates a "zig-
zag" or kinked polymer chain, which is less rigid and results in a lower degree of crystallinity
compared to Kevlar®.[15] This molecular arrangement imparts flexibility, textile-like properties,
and excellent thermal stability to Nomex®.

In conclusion, the choice between Nomex® and Kevlar® is highly dependent on the specific
performance requirements of the application. For applications demanding superior strength and
rigidity, such as in composites and ballistics, Kevlar® is the preferred choice. For applications
where thermal and chemical resistance, along with flexibility, are paramount, such as in
protective clothing and insulation, Nomex® proves to be the more suitable material. A thorough
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understanding of their distinct properties, rooted in their chemical structures, is crucial for
informed material selection in advanced research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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